Cas no 83798-16-7 (2-(4-methylphenoxy)propanohydrazide)

• Product Name: 2-(4-methylphenoxy)propanohydrazide
• CAS No: 83798-16-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD02269956
• CID: 709322
• PubChem ID: 3268204
• Update Time: 2025-06-09

2-(4-methylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyloxy)propanehydrazide
• 2-(4-methylphenoxy)propanehydrazide
• 2-(4-Methylphenoxy)propanohydrazide
• Propanoic acid,2-(4-methylphenoxy)-, hydrazide
• VS-05558
• DTXSID90390861
• 2-(4-Methylphenoxy)propanoic acid hydrazide
• AKOS000305732
• 83798-16-7
• CS-0317131
• Oprea1_016740
• AB01319670-02
• NCGC00324285-01
• MFCD02269956
• 2-(4-methylphenoxy)propanohydrazide

• MDL： MFCD02269956
• Inchi： 1S/C10H14N2O2/c1-7-3-5-9(6-4-7)14-8(2)10(13)12-11/h3-6,8H,11H2,1-2H3,(H,12,13)
• InChI Key： VLEDMATYRJUZNS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(C(NN)=O)C

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 400°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.539
• PSA: 64.35000
• LogP: 1.84340
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-methylphenoxy)propanohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-methylphenoxy)propanohydrazide

Comprehensive Overview of 2-(4-methylphenoxy)propanohydrazide (CAS No. 83798-16-7): Properties, Applications, and Industry Insights

2-(4-methylphenoxy)propanohydrazide (CAS No. 83798-16-7) is a specialized organic compound with a growing presence in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a hydrazide functional group linked to a 4-methylphenoxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. As demand for precision chemicals rises, this compound has garnered attention for its potential in drug discovery and crop protection formulations.

Recent trends in green chemistry and sustainable synthesis have amplified interest in derivatives like 2-(4-methylphenoxy)propanohydrazide. Researchers are exploring its role in developing low-toxicity agrochemicals, aligning with global pushes for environmentally friendly farming solutions. The compound's structure-activity relationship (SAR) is particularly valuable when designing enzyme inhibitors or plant growth regulators, addressing common search queries about "eco-friendly pesticide alternatives."

From a pharmaceutical perspective, the hydrazide moiety in CAS 83798-16-7 enables diverse medicinal chemistry applications. Literature suggests its utility in constructing heterocyclic scaffolds for potential antimicrobial or anti-inflammatory agents—topics frequently searched in academic databases. The 4-methylphenoxy group may contribute to enhanced lipid solubility, a critical factor in drug bioavailability optimization strategies discussed in recent pharmacokinetic studies.

Analytical characterization of 2-(4-methylphenoxy)propanohydrazide typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. These methods ensure compliance with stringent regulatory requirements for pharmaceutical ingredients—a key concern for manufacturers searching for "QC protocols for specialty chemicals." The compound's stability profile under various pH conditions also makes it suitable for formulation development studies.

Emerging applications in material science have expanded the relevance of 83798-16-7 beyond life sciences. Its potential as a crosslinking agent in polymer chemistry aligns with searches for "novel epoxy resin modifiers." The balanced hydrophilicity-lipophilicity of this molecule enables innovative approaches in functional material design, particularly for coatings with tailored adhesion properties.

Market analysts note increasing procurement of 2-(4-methylphenoxy)propanohydrazide by contract research organizations (CROs) servicing the drug discovery pipeline. This correlates with rising Google Trends data for "custom synthesis building blocks." Suppliers emphasize strict Good Manufacturing Practice (GMP) standards during production, addressing frequent queries about "reliable sources of research chemicals."

Environmental fate studies indicate that CAS 83798-16-7 undergoes biodegradation under aerobic conditions, a crucial consideration for industrial users researching "sustainable chemical alternatives." Its ecotoxicological profile appears favorable compared to traditional hydrazine derivatives, making it a candidate for green chemistry initiatives—a hot topic in academic and industrial forums.

Future research directions may explore the compound's utility in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). These cutting-edge applications respond to growing searches for "multifunctional chemical intermediates" across scientific databases. The unique electronic properties imparted by its aromatic ether structure warrant further investigation for advanced material development.

In summary, 2-(4-methylphenoxy)propanohydrazide represents a compelling case study in multidisciplinary chemical innovation. Its balanced reactivity profile and structural versatility continue to inspire applications across pharmaceuticals, agriculture, and materials science—fields where researchers increasingly search for "versatile organic building blocks with modification potential." As synthetic methodologies advance, this compound's role in addressing contemporary industrial challenges appears poised for expansion.